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Compound of Interest

Compound Name: Antofloxacin

Cat. No.: B1263544

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive overview of the administration routes for the
fluoroquinolone antibiotic, Antofloxacin, in preclinical research settings. Detailed protocols for
common administration methods are provided to ensure reproducibility and accuracy in
experimental design.

Introduction

Antofloxacin is a broad-spectrum fluoroquinolone antibiotic with demonstrated efficacy against
a variety of Gram-positive and Gram-negative bacteria.[1] Its mechanism of action involves the
inhibition of bacterial DNA gyrase and topoisomerase |V, enzymes essential for DNA
replication, transcription, and repair.[2][3] Preclinical evaluation of Antofloxacin's
pharmacokinetic (PK) and pharmacodynamic (PD) properties is crucial for determining optimal
dosing regimens and predicting clinical efficacy. The choice of administration route significantly
impacts the drug's absorption, distribution, metabolism, and excretion (ADME) profile. This
document outlines the methodologies for oral, subcutaneous, intravenous, and intramuscular
administration of Antofloxacin in common preclinical animal models.
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Mechanism of Action: Inhibition of Bacterial DNA
Replication

Antofloxacin, like other fluoroquinolones, exerts its bactericidal effects by targeting essential
bacterial enzymes, DNA gyrase and topoisomerase |V. This dual-targeting mechanism disrupts
DNA synthesis and repair processes, ultimately leading to bacterial cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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